N-(3,4-dimethylphenyl)-3-(5-methyl-2-furyl)acrylamide

• IUPAC Name: (E)-N-(3,4-dimethylphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• InChI: InChI=1S/C16H17NO2/c1-11-4-6-14(10-12(11)2)17-16(18)9-8-15-7-5-13(3)19-15/h4-10H,1-3H3,(H,17,18)/b9-8+
• InChI Key: UPPKITSPCONQFV-CMDGGOBGSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C=CC2=CC=C(O2)C)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C=C/C2=CC=C(O2)C)C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

N-(3,4-dimethylphenyl)-3-(5-methyl-2-furyl)acrylamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as DMF-DAA and has been found to possess various biological activities that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of DMF-DAA is not fully understood. However, several studies have suggested that DMF-DAA exerts its biological effects by modulating various signaling pathways such as the nuclear factor-kappa B (NF-κB) pathway, the mitogen-activated protein kinase (MAPK) pathway, and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.
Biochemical and Physiological Effects:
DMF-DAA has been found to possess various biochemical and physiological effects. DMF-DAA has been reported to inhibit cell proliferation and induce cell cycle arrest in cancer cells. DMF-DAA has also been found to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, DMF-DAA has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of DMF-DAA is its broad spectrum of biological activities, which makes it a promising candidate for drug development. However, one of the limitations of DMF-DAA is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of DMF-DAA. One of the future directions is to investigate the potential of DMF-DAA in combination therapy with other drugs for the treatment of cancer. Another future direction is to explore the potential of DMF-DAA in the treatment of neurodegenerative disorders such as Alzheimer's disease. Furthermore, future studies could focus on improving the solubility of DMF-DAA to enhance its bioavailability and efficacy.

Synthesis Methods

The synthesis of DMF-DAA involves the reaction of 3-(5-methyl-2-furyl)acrylic acid with 3,4-dimethylaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Scientific Research Applications

DMF-DAA has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Several studies have reported that DMF-DAA possesses anti-tumor activity by inducing cell cycle arrest and apoptosis in cancer cells. DMF-DAA has also been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, DMF-DAA has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.